Cas no 15753-42-1 (Ethanethioamide,N-methyl-N-(4-methylphenyl)-)

• Product Name: Ethanethioamide,N-methyl-N-(4-methylphenyl)-
• CAS No: 15753-42-1
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 121151
• Update Time: 2024-01-24

Ethanethioamide,N-methyl-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanethioamide,N-methyl-N-(4-methylphenyl)-
• Ethanethioamide, N-methyl-N-(4-methylphenyl)-

• Inchi： 1S/C10H13NS/c1-8-4-6-10(7-5-8)11(3)9(2)12/h4-7H,1-3H3
• InChI Key： KNDOLKGHLCGWJA-UHFFFAOYSA-N
• SMILES： C(N(C)C1=CC=C(C)C=C1)(=S)C

Computed Properties

• Exact Mass: 179.07699
• Monoisotopic Mass: 179.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2

Experimental Properties

• PSA: 3.24